Cas no 1596789-50-2 (4-Chloro-8-methyl-3-nitroquinoline)

4-Chloro-8-methyl-3-nitroquinoline structure
1596789-50-2 structure
Product Name:4-Chloro-8-methyl-3-nitroquinoline
CAS No:1596789-50-2
MF:C10H7ClN2O2
MW:222.627781152725
CID:4822254
Update Time:2023-08-19

4-Chloro-8-methyl-3-nitroquinoline Chemical and Physical Properties

Names and Identifiers

    • 4-Chloro-8-methyl-3-nitroquinoline
    • Inchi: 1S/C10H7ClN2O2/c1-6-3-2-4-7-9(11)8(13(14)15)5-12-10(6)7/h2-5H,1H3
    • InChI Key: HSIHPRHIBLGDGE-UHFFFAOYSA-N
    • SMILES: ClC1C(=CN=C2C(C)=CC=CC2=1)[N+](=O)[O-]

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 256
  • XLogP3: 3
  • Topological Polar Surface Area: 58.7

4-Chloro-8-methyl-3-nitroquinoline Pricemore >>

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